Cas no 1272099-05-4 (5-Naphthalen-2-ylpyridin-2-amine)

• Product Name: 5-Naphthalen-2-ylpyridin-2-amine
• CAS No: 1272099-05-4
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• MDL: MFCD17350461
• CID: 5178166
• Update Time: 2026-03-05

5-Naphthalen-2-ylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Naphthalen-2-yl)pyridin-2-amine
• 5-Naphthalen-2-ylpyridin-2-amine

• MDL： MFCD17350461
• Inchi： 1S/C15H12N2/c16-15-8-7-14(10-17-15)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H2,16,17)
• InChI Key： ZRRHYHIQQIUPPK-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1=CC=C2C=CC=CC2=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9

Additional information on 5-Naphthalen-2-ylpyridin-2-amine

Introduction to 5-Naphthalen-2-ylpyridin-2-amine (CAS No. 1272099-05-4)

5-Naphthalen-2-ylpyridin-2-amine, also known by its CAS number 1272099-05-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a naphthalene ring and a pyridine ring, linked through an amine group. The structural diversity and functional group versatility of 5-Naphthalen-2-ylpyridin-2-amine make it an attractive candidate for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical formula of 5-Naphthalen-2-ylpyridin-2-amine is C₁₆H₁₃N₃, and its molecular weight is approximately 247.30 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of naphthyl and pyridine moieties, followed by the introduction of the amine functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of physical properties, 5-Naphthalen-2-ylpyridin-2-amine is a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility characteristics are crucial for its use in various biological assays and drug delivery systems. The compound's stability under different conditions, including pH, temperature, and light exposure, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of 5-Naphthalen-2-ylpyridin-2-amine has been a focal point of numerous research studies. One of the most significant areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that 5-Naphthalen-2-ylpyridin-2-amine exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a promising lead compound for the development of targeted cancer treatments.

Beyond its role as an enzyme inhibitor, 5-Naphthalen-2-ylpyridin-2-amine has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that 5-Naphthalen-2-ylpyridin-2-amine could be a valuable therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-Naphthalen-2-ylpyridin-2-amine has been another area of intense investigation. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a drug candidate. Its ability to cross the blood-brain barrier (BBB) has also been evaluated, with promising results indicating its potential for treating central nervous system (CNS) disorders.

In addition to its therapeutic applications, 5-Naphthalen-2-ylpyridin-2-amine has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting point to develop analogs with improved potency and selectivity against specific targets.

The safety profile of 5-Naphthalen-2-ylpyridin-2-amine has been thoroughly assessed through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research continues to monitor its long-term safety and potential side effects to ensure its safe use in clinical settings.

In conclusion, 5-Naphthalen-2-ylpyridin-2-amine (CAS No. 1272099-05-4) is a multifaceted compound with significant potential in both basic research and drug development. Its unique structural features, combined with its diverse biological activities, make it an important molecule for further exploration in the fields of medicinal chemistry and pharmaceutical science. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the ongoing efforts to improve human health.